Cas no 2137533-13-0 (4-{5-bromo-1,2,4triazolo1,5-apyridin-7-yl}pyridine)

4-{5-Bromo-1,2,4-triazolo[1,5-a]pyridin-7-yl}pyridine is a heterocyclic compound featuring a fused triazolopyridine core with a bromo substituent at the 5-position and a pyridine moiety at the 7-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom enhances reactivity for cross-coupling reactions, while the pyridine group contributes to coordination capabilities with metals, useful in catalysis. Its rigid, planar architecture is advantageous in designing bioactive molecules, particularly in kinase inhibitors and other therapeutic agents. The compound’s high purity and stability further support its utility in research and industrial applications requiring precise molecular scaffolds.

4-{5-bromo-1,2,4triazolo1,5-apyridin-7-yl}pyridine structure

2137533-13-0 structure

Product Name:4-{5-bromo-1,2,4triazolo1,5-apyridin-7-yl}pyridine

CAS No:2137533-13-0

MF:C₁₁H₇BrN₄

MW:275.104080438614

CID:6383414

PubChem ID:165483020

Update Time:2025-06-08

4-{5-bromo-1,2,4triazolo1,5-apyridin-7-yl}pyridine Chemical and Physical Properties

Names and Identifiers

- 4-{5-bromo-1,2,4triazolo1,5-apyridin-7-yl}pyridine
- EN300-1104711
- 4-{5-bromo-[1,2,4]triazolo[1,5-a]pyridin-7-yl}pyridine
- 2137533-13-0
- Inchi： 1S/C11H7BrN4/c12-10-5-9(8-1-3-13-4-2-8)6-11-14-7-15-16(10)11/h1-7H
- InChI Key： DAQMHVPWARTPCC-UHFFFAOYSA-N
- SMILES： BrC1=CC(C2C=CN=CC=2)=CC2=NC=NN21

Computed Properties

Exact Mass: 273.98541g/mol
Monoisotopic Mass: 273.98541g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 43.1Å²

4-{5-bromo-1,2,4triazolo1,5-apyridin-7-yl}pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1104711-0.05g	4-{5-bromo-[1,2,4]triazolo[1,5-a]pyridin-7-yl}pyridine	2137533-13-0	95%	0.05g	$612.0	2023-10-27
Enamine	EN300-1104711-0.1g	4-{5-bromo-[1,2,4]triazolo[1,5-a]pyridin-7-yl}pyridine	2137533-13-0	95%	0.1g	$640.0	2023-10-27
Enamine	EN300-1104711-0.25g	4-{5-bromo-[1,2,4]triazolo[1,5-a]pyridin-7-yl}pyridine	2137533-13-0	95%	0.25g	$670.0	2023-10-27
Enamine	EN300-1104711-0.5g	4-{5-bromo-[1,2,4]triazolo[1,5-a]pyridin-7-yl}pyridine	2137533-13-0	95%	0.5g	$699.0	2023-10-27
Enamine	EN300-1104711-1.0g	4-{5-bromo-[1,2,4]triazolo[1,5-a]pyridin-7-yl}pyridine	2137533-13-0		1g	$728.0	2023-06-10
Enamine	EN300-1104711-2.5g	4-{5-bromo-[1,2,4]triazolo[1,5-a]pyridin-7-yl}pyridine	2137533-13-0	95%	2.5g	$1428.0	2023-10-27
Enamine	EN300-1104711-5.0g	4-{5-bromo-[1,2,4]triazolo[1,5-a]pyridin-7-yl}pyridine	2137533-13-0		5g	$2110.0	2023-06-10
Enamine	EN300-1104711-10.0g	4-{5-bromo-[1,2,4]triazolo[1,5-a]pyridin-7-yl}pyridine	2137533-13-0		10g	$3131.0	2023-06-10
Enamine	EN300-1104711-1g	4-{5-bromo-[1,2,4]triazolo[1,5-a]pyridin-7-yl}pyridine	2137533-13-0	95%	1g	$728.0	2023-10-27
Enamine	EN300-1104711-5g	4-{5-bromo-[1,2,4]triazolo[1,5-a]pyridin-7-yl}pyridine	2137533-13-0	95%	5g	$2110.0	2023-10-27